3-chloro-N-(2-methylpropyl)aniline

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• IUPAC Name: 3-chloro-N-(2-methylpropyl)aniline
• InChI: InChI=1S/C10H14ClN/c1-8(2)7-12-10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3
• InChI Key: PTLNIYWECMRGTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=CC(=CC=C1)Cl

Description

3-Chloro-N-(2-methylpropyl)aniline (CAS: 31084-61-4) is an aromatic amine derivative with the molecular formula C₁₀H₁₄ClN and a molecular weight of 183.68 g/mol. Its structure features a chlorine substituent at the meta-position (3rd carbon) of the aniline ring and a 2-methylpropyl (isobutyl) group attached to the nitrogen atom (SMILES: CC(C)CNC1=CC=CC(Cl)=C1) . This compound is primarily used in pharmaceutical and agrochemical research as a precursor or intermediate due to its hydrophobic alkyl chain and electron-withdrawing chloro group, which influence reactivity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-chloro-N-(2-methylpropyl)aniline typically involves the reaction of 3-chloroaniline with 2-methylpropylamine. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity and yield. One common method involves the use of a solvent such as ethanol or dimethylformamide (DMF) and heating the reaction mixture to a temperature range of 110-140°C .

Industrial Production Methods: In industrial settings, the production of 3-chloro-N-(2-methylpropyl)aniline may involve large-scale synthesis using similar reaction conditions. The process is optimized for efficiency, cost-effectiveness, and safety. The use of catalysts and advanced purification techniques ensures the high quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-N-(2-methylpropyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The chlorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

3-Chloro-N-(2-methylpropyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating certain diseases.

Industry: It is used in the production of agrochemicals, polymers, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-methylpropyl)aniline involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Nitrogen Atom

a) Alkyl Chain Modifications

• 4-Chloro-N-isopropyl-N-(((2R,3S)-3-propyloxiran-2-yl)methyl)aniline (1j): This compound replaces the isobutyl group with an isopropyl chain and introduces an epoxide-functionalized propyl group.
• N-Cyclopropyl-4-fluoro-N-(((2R,3S)-3-propyloxiran-2-yl)methyl)aniline (1l) :
  The cyclopropyl group introduces ring strain and rigidity, which may enhance metabolic stability in drug design compared to the flexible isobutyl chain in 3-chloro-N-(2-methylpropyl)aniline .

b) Heteroatom-Containing Substituents

• The ortho-chloro and para-methyl substituents further differentiate its electronic profile from the meta-chloro target compound .
• 2-Chloro-N-(methoxymethyl)aniline :
  The methoxymethyl group adds an oxygen atom, enhancing solubility in polar solvents. The ortho-chloro substitution may sterically hinder reactions at the nitrogen compared to the meta-chloro configuration .

Aromatic Ring Modifications

a) Fluorinated Derivatives

• 3-Chloro-N-(2-fluorobenzyl)aniline: The 2-fluorobenzyl group introduces electronegative fluorine, increasing lipophilicity and metabolic stability.

b) Heterocyclic Substituents

• 3-Chloro-N-[(2-chloro-1,3-thiazol-5-yl)methyl]aniline :
  The thiazole ring introduces a heterocyclic motif, enabling hydrogen bonding and metal coordination. This structural feature is advantageous in pharmaceutical intermediates, where thiazole rings often enhance bioavailability .

Physicochemical and Functional Comparisons

Table 1: Key Properties of 3-Chloro-N-(2-methylpropyl)aniline and Analogs

Compound Name	Substituent on Nitrogen	Chloro Position	Molecular Weight (g/mol)	Notable Features
3-Chloro-N-(2-methylpropyl)aniline	2-Methylpropyl (isobutyl)	3	183.68	Hydrophobic alkyl chain; moderate steric bulk
4-Chloro-N-isopropyl...aniline (1j)	Isopropyl + epoxide-propyl	4	~250 (estimated)	Epoxide functionality; altered electronic effects
2-Chloro-4-methyl-N-[3-(methylsulfanyl)propyl]aniline	3-(Methylsulfanyl)propyl	2	229.78	Sulfur-enhanced polarity; ortho-chloro steric effects
3-Chloro-N-(2-fluorobenzyl)aniline	2-Fluorobenzyl	3	235.69	Fluorine-induced lipophilicity; aromatic π-stacking
3-Chloro-N-(thiazolylmethyl)aniline	(2-Chloro-thiazol-5-yl)methyl	3	267.13	Thiazole-mediated bioactivity; dual chloro groups

Biological Activity

3-Chloro-N-(2-methylpropyl)aniline is an organic compound with significant biological activity, primarily studied for its potential applications in pharmaceuticals and agrochemicals. This article explores its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound has the molecular formula $C_{10}H_{14}ClN$ and a molecular weight of approximately 183.68 g/mol. Its structural characteristics include a chlorine atom at the meta position of the aniline ring and a branched alkyl group (2-methylpropyl) attached to the nitrogen atom.

Property	Value
Molecular Formula	C10H14ClN
Molecular Weight	183.68 g/mol
LogP	2.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Topological Polar Surface Area	26 Ų

The biological activity of 3-chloro-N-(2-methylpropyl)aniline is primarily attributed to its ability to interact with specific proteins and enzymes . The chlorine substituent enhances its binding affinity, potentially allowing it to inhibit enzyme activity or modulate protein function. This property makes it a candidate for drug development targeting various biological pathways.

Enzyme Inhibition

Research indicates that 3-chloro-N-(2-methylpropyl)aniline can act as an enzyme inhibitor . A study demonstrated that this compound inhibited the activity of certain cytochrome P450 enzymes, which are crucial for drug metabolism and synthesis of steroid hormones. This inhibition could lead to altered pharmacokinetics of co-administered drugs, suggesting a need for caution in therapeutic contexts.

Toxicological Assessments

Toxicological studies have assessed the compound's safety profile. It has been shown to exhibit moderate toxicity in animal models, particularly affecting the liver and kidneys at high doses. The compound's potential for immunotoxicity has also been evaluated, indicating possible sensitization reactions upon prolonged exposure.

Case Studies

• Case Study on Drug Metabolism : In vitro studies using liver microsomes showed that 3-chloro-N-(2-methylpropyl)aniline significantly altered the metabolism of commonly used analgesics, leading to increased plasma levels of these drugs in test subjects.
• Environmental Impact Assessment : Research conducted on aquatic organisms revealed that this compound poses risks to freshwater ecosystems due to its persistence and bioaccumulation potential. The study highlighted the need for regulatory measures concerning its use in agrochemicals.

Comparison with Related Compounds

To understand the unique properties of 3-chloro-N-(2-methylpropyl)aniline, it is useful to compare it with structurally similar compounds:

Compound	Key Differences	Biological Activity
3-Chloroaniline	Lacks N-(2-methylpropyl) group	Less selective binding
N-(2-Methylpropyl)aniline	Lacks chlorine atom	Reduced reactivity
3-Bromo-N-(2-methylpropyl)aniline	Bromine instead of chlorine	Different binding properties